N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide

• Molecular Formula: C19H12ClN3O2
• Molecular Weight: 349.8 g/mol
• IUPAC Name: N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]pyridine-2-carboxamide
• InChI: InChI=1S/C19H12ClN3O2/c20-14-6-2-1-5-13(14)19-23-16-11-12(8-9-17(16)25-19)22-18(24)15-7-3-4-10-21-15/h1-11H,(H,22,24)
• InChI Key: GJRAMVXHEQCDRN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=N4)Cl

Description

N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide, also known as P7C3, is a small molecule that has garnered significant attention in the scientific community due to its potential neuroprotective effects. P7C3 was first identified in a screen for compounds that promote neurogenesis in the adult hippocampus in mice. Since then, it has been shown to have a variety of effects on the nervous system, including promoting cell survival and reducing neuroinflammation. In

Mechanism of Action

The exact mechanism of action of N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide is not fully understood, but it is thought to act by promoting the survival of neuronal precursor cells and reducing neuroinflammation. N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide has been shown to activate the nicotinamide phosphoribosyltransferase (NAMPT) pathway, which is involved in the regulation of cellular metabolism and energy production. N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide has also been shown to bind to and activate the nicotinamide adenine dinucleotide (NAD) biosynthetic enzyme, NAMPT, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide promotes the survival of neuronal precursor cells and protects against cell death induced by a variety of stressors, including oxidative stress and DNA damage. N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide has also been shown to reduce neuroinflammation and improve cognitive function in animal models of neurodegenerative diseases and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide is its potential neuroprotective effects, which make it a promising candidate for the treatment of a variety of neurological disorders. N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide is also relatively easy to synthesize and can be produced on a large scale. However, one of the main limitations of N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide is its low solubility in water, which can make it difficult to administer in vivo. Additionally, more research is needed to fully understand the mechanism of action of N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide and its potential side effects.

Future Directions

There are many potential future directions for research on N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide. One area of interest is the development of more potent and selective analogs of N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide that may have improved efficacy and fewer side effects. Another area of interest is the use of N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide in combination with other drugs or therapies to enhance its neuroprotective effects. Additionally, more research is needed to fully understand the mechanism of action of N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide and its potential applications in the treatment of neurological disorders.

Synthesis Methods

The synthesis of N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide involves a series of steps that are relatively straightforward. The starting material is 2-amino-5-chlorobenzophenone, which is reacted with 2-chlorobenzoic acid in the presence of a base to form the benzoxazole ring. The resulting intermediate is then reacted with 2-pyridinecarboxylic acid to form the final product, N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide. The yield of this synthesis method is typically around 20-30%, which is relatively low, but the process is relatively simple and can be carried out on a large scale.

Scientific Research Applications

N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide has been studied extensively in a variety of contexts, including in vitro and in vivo models of neurodegenerative diseases, traumatic brain injury, and stroke. In these models, N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide has been shown to promote cell survival, reduce neuroinflammation, and improve cognitive function. N-[2-(2-chlorophenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide has also been shown to promote neurogenesis in the adult hippocampus, which is a process that is critical for learning and memory.